![molecular formula C9H8N6O2 B1605314 6-(4-Nitrophenyl)-1,3,5-triazine-2,4-diamine CAS No. 29366-73-2](/img/structure/B1605314.png)
6-(4-Nitrophenyl)-1,3,5-triazine-2,4-diamine
Overview
Description
The compound is a derivative of triazine, which is a class of nitrogen-containing heterocycles . The “4-Nitrophenyl” part suggests the presence of a nitrophenyl group, which is a functional group consisting of a phenyl ring and a nitro group .
Synthesis Analysis
While the exact synthesis process for this specific compound isn’t available, similar compounds are often synthesized through reactions involving nitration, substitution, or condensation .Chemical Reactions Analysis
Triazine derivatives are known to participate in a variety of chemical reactions, often acting as electrophiles. The nitro group can also undergo reduction reactions .Scientific Research Applications
Molecular Structure and Stability
- Xiaolin Pan and F. Jian (2009) synthesized a compound related to 6-(4-Nitrophenyl)-1,3,5-triazine-2,4-diamine, focusing on its molecular conformation and stability. They highlighted the significance of hydrogen-bonding interactions in stabilizing the molecular structure (Pan & Jian, 2009).
Kinetic Reactions
- A study by Konakahara et al. (1988) examined the kinetic reactions of similar 6-substituted 2,4-diamino-1,3,5-triazines. They provided insights into reaction rates and mechanisms, relevant to understanding how these compounds behave in various conditions (Konakahara et al., 1988).
Anti-Plasmodial Applications
- Lourens et al. (2016) investigated derivatives of 6-aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines for their antiplasmodial activity. Their study is crucial for understanding the potential medical applications of such compounds (Lourens et al., 2016).
Material Science
- Research by Li et al. (2017) explored the synthesis of polyimides from triazine-based diamines, including those similar to this compound. They focused on the solubility, electrochemical behavior, and thermal stability of these polyimides, offering valuable insights for material science applications (Li et al., 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
6-(4-nitrophenyl)-1,3,5-triazine-2,4-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N6O2/c10-8-12-7(13-9(11)14-8)5-1-3-6(4-2-5)15(16)17/h1-4H,(H4,10,11,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMEQRRZUQAFVIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=NC(=N2)N)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N6O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90298151 | |
Record name | 6-(4-Nitrophenyl)-1,3,5-triazine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90298151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
29366-73-2 | |
Record name | 29366-73-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=121174 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-(4-Nitrophenyl)-1,3,5-triazine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90298151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.